
A Comprehensive Technical Guide to the
Synthesis and Characterization of Calcium

Picrate

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147 Get Quote

Abstract

Calcium picrate, the calcium salt of picric acid, is an energetic material of interest to

researchers in materials science and chemistry. Its synthesis and characterization are crucial

for understanding its properties and ensuring its safe handling. This technical guide provides an

in-depth overview of the common synthesis methodologies, purification techniques, and

analytical characterization of calcium picrate. It is intended for researchers, scientists, and

professionals in drug development who require a detailed understanding of this compound.

This document outlines detailed experimental protocols, presents quantitative data in

structured tables, and utilizes diagrams to illustrate key processes and structural features.

Introduction
Picric acid (2,4,6-trinitrophenol) is a well-known chemical compound that, despite its bitter

taste, has been used historically as a military explosive, an antiseptic, and a dye.[1] It readily

reacts with metals, bases, and even concrete to form picrate salts, many of which are more

sensitive to shock, heat, and friction than picric acid itself.[1][2] Calcium picrate
[Ca(C₆H₂N₃O₇)₂], is one such salt. A key characteristic of alkaline-earth metal picrates,

including calcium picrate, is the presence of crystalline water, which is lost in a stepwise

manner as the temperature increases.[3] Understanding the synthesis and properties of

calcium picrate is essential for its potential applications and for mitigating the significant safety

hazards it poses.[1]
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Chemical Identity
The fundamental properties of anhydrous calcium picrate are summarized in the table below.

Property Value

IUPAC Name calcium bis(2,4,6-trinitrophenolate)[4]

Molecular Formula C₁₂H₄CaN₆O₁₄[4]

Molecular Weight 496.27 g/mol [4]

CAS Number 16824-78-5[4][5][6]

InChI Key IMPNEEMVYLGDTR-UHFFFAOYSA-L[5][7]

Synthesis and Purification
The most prevalent methods for synthesizing calcium picrate involve the neutralization of

picric acid with a suitable calcium base or through a double displacement reaction.[5] The two

primary calcium bases used are calcium carbonate (CaCO₃) and calcium hydroxide (Ca(OH)₂).

Synthesis via Neutralization Reaction
A. Reaction with Calcium Carbonate: This method involves the slow addition of calcium

carbonate to an aqueous solution of picric acid. The reaction proceeds at room temperature

with stirring and is accompanied by the effervescence of carbon dioxide gas.[3]

B. Reaction with Calcium Hydroxide: This is a rapid and efficient method that typically

concludes within two hours, offering high yields and purity.[5] The reaction is driven by the acid-

base neutralization between picric acid and the stronger base, calcium hydroxide.

Experimental Protocols
Protocol 1: Synthesis using Calcium Carbonate[3]

Prepare a 1% aqueous solution of picric acid (e.g., 5g of picric acid in 500 mL of deionized

water).

Slowly add calcium carbonate (2 g) to the picric acid solution while stirring continuously.
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Continue stirring the mixture at room temperature for two hours. Observe the generation of

CO₂ bubbles.

After the reaction is complete, filter the solution to remove any unreacted calcium carbonate.

The filtrate, containing the dissolved calcium picrate, is then taken for purification and

crystal isolation.

Protocol 2: Synthesis using Calcium Hydroxide[5]

Prepare a solution of picric acid in a suitable solvent.

Slowly add a stoichiometric amount of calcium hydroxide to the solution under constant

stirring.

Maintain the reaction temperature in the optimal range of 40–50°C to ensure a complete

reaction without degrading the picric acid.[5]

Stir the mixture for approximately two hours.

After the reaction, cool the mixture to about 10°C to facilitate the precipitation of the calcium
picrate product.[5]

Collect the precipitate by filtration.

Purification Protocol
Purification is critical to remove unreacted starting materials and byproducts. Recrystallization

is a commonly employed technique.[3][5]

Filtration: The initial reaction mixture is filtered to remove any insoluble impurities or

unreacted base (e.g., CaCO₃).[5]

Concentration: The filtrate is concentrated by evaporating the solvent, often under reduced

pressure, to yield the crude solid product.[5]

Recrystallization: The crude solid is dissolved in a minimum amount of a hot solvent, such as

acetone.[3][5] Any remaining insoluble impurities are removed by filtering the hot solution.
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Crystal Formation: The hot, clear filtrate is allowed to cool slowly to room temperature,

promoting the formation of purified calcium picrate crystals.[5]

Isolation: The purified crystals are collected using vacuum filtration and are subsequently

washed with a small amount of cold solvent to remove any residual impurities from the

crystal surfaces.[5]

Visualization of Synthesis Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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